Cas no 15945-30-9 (Benzoic acid,3,5-dichloro-4-methoxy-, butyl ester)

• Product Name: Benzoic acid,3,5-dichloro-4-methoxy-, butyl ester
• CAS No: 15945-30-9
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 121287
• Update Time: 2022-07-25

Benzoic acid,3,5-dichloro-4-methoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dichloro-4-methoxy-, butyl ester
• N-BUTYL-3,5-DICHLORO-4-METHOXYENZOATE
• Benzoic acid, 3,5-dichloro-4-methoxy-, butyl ester

• Inchi： 1S/C12H14Cl2O3/c1-3-4-5-17-12(15)8-6-9(13)11(16-2)10(14)7-8/h6-7H,3-5H2,1-2H3
• InChI Key： TXMVRYIHXPHBKD-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC(Cl)=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 276.032
• Monoisotopic Mass: 276.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5A^2